Cas no 31587-43-6 (Hexanedioic acid, polymer 2,2-(1,2-ethanediylbis(oxy))bis(ethanol)and 2-ethyl-2-(hydroxymethyl)-1,3-propanediol)

• Product Name: Hexanedioic acid, polymer 2,2-(1,2-ethanediylbis(oxy))bis(ethanol)and 2-ethyl-2-(hydroxymethyl)-1,3-propanediol
• CAS No: 31587-43-6
• MF: C₁₈H₃₈O₁₁
• MW: 430.487727642059
• CID: 308746
• Update Time: 2024-01-27

Hexanedioic acid, polymer 2,2-(1,2-ethanediylbis(oxy))bis(ethanol)and 2-ethyl-2-(hydroxymethyl)-1,3-propanediol Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, polymer 2,2-(1,2-ethanediylbis(oxy))bis(ethanol)and 2-ethyl-2-(hydroxymethyl)-1,3-propanediol
• 2-ethyl-2-(hydroxymethyl)propane-1,3-diol,hexanedioic acid,2-[2-(2-hydroxyethoxy)ethoxy]ethanol
• Hexanedioic acid, polymer 2,2'-[1,2-ethanediylbis(oxy)]bis[ethanol] and 2-ethyl-2-(hydroxymethyl)-1,3-propanediol

• Inchi： 1S/C6H14O4.C6H10O4.C6H14O3/c7-1-3-9-5-6-10-4-2-8;7-5(8)3-1-2-4-6(9)10;1-2-6(3-7,4-8)5-9/h7-8H,1-6H2;1-4H2,(H,7,8)(H,9,10);7-9H,2-5H2,1H3
• InChI Key： JRBCOEDQVKDJJY-UHFFFAOYSA-N
• SMILES： O([H])C([H])([H])C(C([H])([H])O[H])(C([H])([H])O[H])C([H])([H])C([H])([H])[H].O([H])C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(=O)O[H])=O.O(C([H])([H])C([H])([H])O[H])C([H])([H])C([H])([H])OC([H])([H])C([H])([H])O[H]

Computed Properties

• Exact Mass: 430.24144
• Monoisotopic Mass: 430.241
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 16
• Complexity: 224
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Boiling Point: 288°Cat760mmHg
• Flash Point: 165.6°C
• PSA: 194.21